![molecular formula C8H4Cl3FO B1422023 2-Chloro-1-(2,6-dichloro-3-fluorophenyl)ethanone CAS No. 1249849-11-3](/img/structure/B1422023.png)
2-Chloro-1-(2,6-dichloro-3-fluorophenyl)ethanone
Overview
Description
2-Chloro-1-(2,6-dichloro-3-fluorophenyl)ethanone is an aryl fluorinated building block . It is used in the synthesis of various chemical compounds .
Synthesis Analysis
The synthesis of this compound involves several steps. One method involves the reduction of 2-chloro-1-(3,4-difluorophenyl)ethanone using a novel NADH-dependent, short-chain dehydrogenase .Molecular Structure Analysis
The molecular formula of this compound is C8H4Cl3FO . The InChIKey, which is a unique identifier for the compound, is IPSSLHPWTRUUHY-UHFFFAOYSA-N .Chemical Reactions Analysis
The chemical reactions involving this compound are complex and varied. For instance, it can be used to synthesize the enantiomerically pure form of (S)-1-(2,6-dichloro-3-fluorophenyl)ethanol .Physical And Chemical Properties Analysis
The molecular weight of this compound is 241.5 g/mol . It has a computed XLogP3-AA value of 3.6, indicating its lipophilicity . The compound has a topological polar surface area of 17.1 Ų .Scientific Research Applications
Chemical Synthesis and Molecular Structure :
- A study conducted by W. Ying (2011) explored the selective α-monobromination of various alkylaryl ketones, which includes compounds similar to 2-Chloro-1-(2,6-dichloro-3-fluorophenyl)ethanone. This research contributes to the field of organic synthesis, demonstrating the application of ionic liquids in the modification of ketones.
Pharmaceutical Intermediate Synthesis :
- A 2019 study by Yan-Li Miao et al. focused on the biotransformation of a compound structurally related to this compound into a chiral intermediate of the antifungal agent Miconazole. This study highlights the potential of bacterial biocatalysis in the efficient and enantioselective synthesis of pharmaceutical intermediates.
Biological Activity Investigations :
- Research by N. Karande and L. Rathi (2017) synthesized derivatives of a compound structurally similar to this compound and evaluated their anti-inflammatory activity. This demonstrates the potential use of such compounds in the development of new anti-inflammatory drugs.
Antimicrobial Activity Study :
- The antimicrobial activity of novel compounds derived from 2-(4-fluorophenyl)-1-(2-hydroxy-4-methoxyphenyl)ethanone was investigated by M. Nagamani et al. (2018). Although the focus was not directly on this compound, it provides insight into the potential antimicrobial properties of related compounds.
Computational and Spectroscopic Analysis :
- A 2015 study by Y. Mary et al. conducted FT-IR, NBO, HOMO-LUMO, MEP analysis, and molecular docking study of a compound structurally related to this compound. The study offers valuable insights into the molecular properties and potential biological activities of such compounds.
properties
IUPAC Name |
2-chloro-1-(2,6-dichloro-3-fluorophenyl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4Cl3FO/c9-3-6(13)7-4(10)1-2-5(12)8(7)11/h1-2H,3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPSSLHPWTRUUHY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1F)Cl)C(=O)CCl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4Cl3FO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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